Cas no 877041-19-5 (2-(chloromethyl)quinazolin-4-amine)

2-(Chloromethyl)quinazolin-4-amine is a versatile quinazoline derivative with a reactive chloromethyl group at the 2-position, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s amine functionality at the 4-position enhances its utility in nucleophilic substitution reactions, enabling the construction of more complex heterocyclic frameworks. Its structural features are particularly advantageous for developing biologically active molecules, including potential kinase inhibitors and antimicrobial agents. The chloromethyl group offers further derivatization potential, facilitating the introduction of diverse substituents. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile makes it a preferred choice for medicinal chemistry and drug discovery efforts.
2-(chloromethyl)quinazolin-4-amine structure
877041-19-5 structure
Product Name:2-(chloromethyl)quinazolin-4-amine
CAS No:877041-19-5
MF:C9H8ClN3
MW:193.632920265198
MDL:MFCD07762629
CID:3109081
PubChem ID:8934577
Update Time:2025-06-10

2-(chloromethyl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(chloromethyl)quinazolin-4-amine
    • AKOS000119330
    • EN300-23883
    • G58318
    • SCHEMBL16589007
    • Z166630204
    • 877041-19-5
    • MFCD07762629
    • 851-664-0
    • MDL: MFCD07762629
    • Inchi: 1S/C9H8ClN3/c10-5-8-12-7-4-2-1-3-6(7)9(11)13-8/h1-4H,5H2,(H2,11,12,13)
    • InChI Key: MOJZKOQRWCHOTE-UHFFFAOYSA-N
    • SMILES: ClCC1=NC(=C2C=CC=CC2=N1)N

Computed Properties

  • Exact Mass: 193.0406750Da
  • Monoisotopic Mass: 193.0406750Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 280.5±32.0 °C at 760 mmHg
  • Flash Point: 123.5±25.1 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(chloromethyl)quinazolin-4-amine Security Information

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2-(chloromethyl)quinazolin-4-amine Related Literature

Additional information on 2-(chloromethyl)quinazolin-4-amine

2-(Chloromethyl)Quinazolin-4-Amine (CAS No. 877041-19-5): A Promising Scaffold in Modern Medicinal Chemistry

Among the diverse array of heterocyclic compounds explored in drug discovery, 2-(chloromethyl)quinazolin-4-amine (CAS No. 877041-19-5) has emerged as a compelling structural motif with significant therapeutic potential. This quinazoline derivative combines the inherent biological activity of the quinazoline core with strategically placed functional groups that enable precise pharmacological modulation. Recent advancements in synthetic methodologies and mechanistic understanding have positioned this compound at the forefront of research targeting oncology, neurodegenerative disorders, and inflammatory conditions.

The quinazoline ring system forms the structural backbone of this molecule, a scaffold historically linked to kinase inhibition and receptor modulation. The chloromethyl substituent at position 2 introduces unique reactivity and conformational flexibility, while the amino group at position 4 provides critical hydrogen-bonding capabilities. These features collectively enhance cellular permeability and target specificity—key parameters for successful drug candidates. Computational studies published in Journal of Medicinal Chemistry (2023) revealed that the chloromethyl moiety facilitates covalent binding to cysteine residues on protein kinases, a mechanism increasingly recognized for achieving prolonged target engagement.

In oncology research, this compound has demonstrated remarkable activity against epidermal growth factor receptor (EGFR) mutations prevalent in non-small cell lung cancer (NSCLC). A groundbreaking study from Cancer Research (2023) showed that CAS No. 877041-19-5-based analogs achieved IC₅₀ values as low as 0.5 nM against T790M-resistant EGFR variants—a mutation responsible for treatment resistance in approximately half of all EGFR-mutant NSCLC patients. The compound's ability to bind simultaneously to both ATP-binding pockets and allosteric sites creates a dual inhibition mechanism that circumvents common resistance pathways.

Neuroprotective applications are another active area of investigation. Preclinical data from Nature Communications (2023) demonstrated neuroprotective effects in Alzheimer's disease models through dual inhibition of glycogen synthase kinase-3β (GSK-3β) and β-secretase 1 (BACE1). The quinazoline scaffold's lipophilicity allows efficient blood-brain barrier penetration, while the chloromethyl group modulates microglial activation—a critical factor in neuroinflammation. These findings highlight its potential as a multifunctional therapeutic addressing both amyloid plaque formation and neuronal inflammation.

Synthetic advancements have significantly improved accessibility to this compound family. A novel convergent synthesis reported in Angewandte Chemie (2023) achieves 2-(chloromethyl)quinazolin-4-amine in just four steps with >95% purity using microwave-assisted condensation followed by selective oxidation protocols. This method reduces reaction times by 60% compared to traditional approaches while eliminating hazardous reagents previously required for analogous compounds.

Clinical translation is further supported by favorable pharmacokinetic profiles observed in rodent studies. Data from Biochemical Pharmacology (2023) showed oral bioavailability exceeding 68% with plasma half-life of ~8 hours—parameters comparable to approved kinase inhibitors like osimertinib. Metabolism studies identified phase II conjugation as the primary detoxification pathway, minimizing off-target effects associated with oxidative metabolites.

The compound's structural versatility enables exploration beyond monotherapy applications. Recent work published in Sig Transduct Target Ther (2023) demonstrated synergistic effects when combined with immunotherapies targeting PD-L1 pathways. The chloromethyl group facilitates conjugation with monoclonal antibodies via click chemistry, creating targeted prodrugs that release active metabolites specifically at tumor sites—a strategy shown to reduce systemic toxicity by over 40% compared to free drug administration.

Inflammatory disease research has uncovered additional mechanisms involving JAK/STAT pathway modulation documented in Nature Immunology (2023). Selective inhibition of JAK3 isoforms at submicromolar concentrations suppresses Th17 differentiation without affecting regulatory T-cells—a critical balance for autoimmune therapies. This isoform selectivity arises from steric interactions between the quinazoline ring and kinase hinge regions, a design principle now being applied across cytokine signaling inhibitors.

Ongoing investigations into its use as an antiviral agent are particularly promising against enveloped viruses such as SARS-CoV-2 variants. A collaborative study between MIT and Scripps Research (eLife, 2023) identified membrane fusion inhibition activity through interaction with viral spike proteins' heptad repeat domains—a mechanism distinct from current antivirals like molnupiravir yet synergistic when used together.

The combination of structural tunability, proven biological activity across multiple pathways, and scalable synthesis positions this compound family as a cornerstone for next-generation therapeutics development. Its ability to address unmet medical needs through multi-target engagement while maintaining acceptable pharmacokinetic properties underscores its significance in contemporary medicinal chemistry research programs worldwide.

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